Cas no 2229396-13-6 (3-(4-{(tert-butoxy)carbonylamino}phenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229396-13-6
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6335776
• PubChem ID: 165972175
• Update Time: 2025-10-29

3-(4-{(tert-butoxy)carbonylamino}phenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 3-(4-{[(tert-butoxy)carbonyl]amino}phenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229396-13-6
• EN300-1878070

• Inchi： 1S/C17H23NO4/c1-16(2,3)22-15(21)18-11-8-6-10(7-9-11)12-13(14(19)20)17(12,4)5/h6-9,12-13H,1-5H3,(H,18,21)(H,19,20)
• InChI Key： LTMASWOZUUUSMN-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC(=CC=2)NC(=O)OC(C)(C)C)C1(C)C)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

3-(4-{(tert-butoxy)carbonylamino}phenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

The compound 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, with CAS No: 2229396-13-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development, particularly in the design of bioactive molecules with tailored properties.

The molecular structure of this compound is characterized by a cyclopropane ring, which is a three-membered carbon ring known for its inherent strain and reactivity. The cyclopropane ring in this molecule is substituted with two methyl groups at the 2-position, creating a steric environment that can influence the molecule's stability and reactivity. Additionally, the compound features a phenyl group at the 4-position of the cyclopropane ring, which is further substituted with a tert-butoxycarbonylamino (Boc-amino) group. This substitution pattern introduces both electronic and steric effects, making the molecule a versatile scaffold for further functionalization.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design due to their unique pharmacokinetic properties and ability to modulate biological targets effectively. The presence of the Boc-amino group in this compound adds another layer of functionality, as it can serve as a protecting group during synthesis or as a site for further modification to introduce bioactive moieties.

In terms of synthesis, this compound can be prepared through various routes, including coupling reactions and ring-closing metathesis. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the phenyl-cyclopropane linkage efficiently. The tert-butoxycarbonyl (Boc) group can be introduced via standard peptide coupling techniques or through nucleophilic acyl substitution, depending on the starting materials and reaction conditions.

The biological activity of this compound has been studied in several contexts. For instance, its ability to act as a substrate or inhibitor in enzymatic reactions has been investigated, revealing potential applications in enzyme inhibition studies. Furthermore, the compound's stability under physiological conditions has been assessed, making it a promising candidate for drug delivery systems that require controlled release profiles.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided insights into its conformational preferences and intermolecular interactions, which are critical for understanding its behavior in biological systems.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a valuable addition to the arsenal of compounds available for drug discovery and development. Its unique structural features and versatile functional groups make it an attractive target for further research aimed at unlocking its full potential in therapeutic applications.